Cas no 1365044-91-2 (4-(piperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride)

• Product Name: 4-(piperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride
• CAS No: 1365044-91-2
• CID: 4593556
• Update Time: 2025-06-11

4-(piperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(piperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride

Additional information on 4-(piperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride

Introduction to 4-(piperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride (CAS No. 1365044-91-2)

4-(piperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1365044-91-2, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the benzodiazole class, which is well-documented for its pharmacological properties, particularly in the modulation of central nervous system activity. The structural integration of a piperazine moiety with a dihydrobenzodiazole core imparts unique biochemical interactions, making it a subject of considerable interest in medicinal chemistry research.

The pharmacological relevance of 4-(piperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride stems from its ability to interact with various neurotransmitter systems. Specifically, the piperazine ring enhances solubility and bioavailability while simultaneously influencing receptor binding affinity. This dual functionality has been exploited in the development of potential therapeutic agents targeting conditions such as anxiety disorders, insomnia, and neurodegenerative diseases. Recent studies have highlighted its interaction with GABAergic and serotonergic pathways, suggesting a multifaceted mechanism of action that may contribute to its therapeutic potential.

In the context of modern drug discovery, 4-(piperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride has been scrutinized for its structural versatility. The benzodiazolone scaffold provides a stable platform for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacokinetic and pharmacodynamic profiles. Researchers have explored its utility in designing compounds that exhibit enhanced selectivity or reduced side effects compared to classical benzodiazepines. This adaptability has positioned it as a valuable scaffold in the quest for next-generation anxiolytics and neuroprotective agents.

The synthesis of 4-(piperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include condensation reactions to form the dihydrobenzodiazole core, followed by nucleophilic substitution to introduce the piperazine group. The final step often involves salt formation with hydrochloric acid to improve stability and crystallinity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity. These advancements underscore the compound's significance in both academic research and industrial applications.

From a computational chemistry perspective, 4-(piperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride has been subjected to extensive molecular modeling studies. These investigations aim to elucidate its binding interactions with biological targets at an atomic level. High-resolution crystal structures have provided insights into how this compound interacts with receptors such as benzodiazepine binding sites and serotonin transporters. Such structural information is pivotal for rational drug design, allowing researchers to predict and modulate binding affinities with greater precision.

The biological activity of 4-(piperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride has been evaluated in various preclinical models. In vitro assays have demonstrated its ability to modulate neurotransmitter release and receptor occupancy. Notably, studies have shown promising results in reducing anxiety-like behaviors without inducing significant sedation or tolerance—key criteria for an ideal anxiolytic agent. Additionally, preclinical trials have explored its potential in mitigating cognitive deficits associated with neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The therapeutic potential of this compound is further augmented by its favorable pharmacokinetic profile. Studies indicate that 4-(piperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride exhibits moderate oral bioavailability and prolonged half-life upon administration. This suggests that it could be administered less frequently while maintaining therapeutic efficacy—a desirable attribute for patient compliance and convenience. Moreover, its metabolic stability has been assessed through mass spectrometry analyses, revealing minimal degradation under physiological conditions.

Recent advances in drug delivery systems have opened new avenues for utilizing 4-(piperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride effectively. Nanoparticle formulations and prodrug strategies have been investigated to enhance bioavailability and target specificity. For instance，nanocarriers can protect the compound from rapid metabolism and facilitate controlled release at the site of action. Such innovations are critical for maximizing therapeutic outcomes while minimizing systemic side effects—a cornerstone principle in contemporary pharmaceutical development.

The regulatory landscape surrounding 4-(piperazin--1365044-91_–^–) is another area of focus for pharmaceutical companies seeking approval for new drugs based on this scaffold。 Regulatory agencies require comprehensive toxicological data before approving new therapeutics， including acute toxicity，chronic toxicity，and carcinogenicity studies。These stringent evaluations ensure that any approved drug meets safety standards while providing measurable benefits。The rigorous testing process underscores the importance of compounds like this one in advancing safe and effective treatments。

In conclusion，4-(piperazin--–) represents a promising candidate for further exploration in pharmaceutical research。 Its unique structural features，combined with favorable pharmacological properties，make it an attractive scaffold for developing novel therapeutics。As research continues，this compound is likely to play a significant role in addressing unmet medical needs across various therapeutic areas。The ongoing investigations into its mechanisms of action，synthetic optimizations，and delivery systems highlight its enduring relevance in modern drug discovery。